Cas no 2639390-17-1 (ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2639390-17-1
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• CID: 5640351
• PubChem ID: 165897278
• Update Time: 2025-05-20

ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639390-17-1
• EN300-27783421
• ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate
• ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C11H17F2NO2/c1-2-16-10(15)7-3-8-5-14-6-9(4-7)11(8,12)13/h7-9,14H,2-6H2,1H3/t7?,8-,9+
• InChI Key： VIEHBTLQOPTYSZ-CBLAIPOGSA-N
• SMILES： FC1([C@H]2CNC[C@@H]1CC(C(=O)OCC)C2)F

Computed Properties

• Exact Mass: 233.12273511g/mol
• Monoisotopic Mass: 233.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

Ethyl (1R,5S,7s)-9,9-Difluoro-3-Azabicyclo[3.3.1]Nonane-7-Carboxylate: A Comprehensive Overview

Ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate, with the CAS number 2639390-17-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development.

The compound's structure is characterized by a bicyclic framework with a fluorinated substituent and an ethyl ester group. The bicyclo[3.3.1]nonane system provides a rigid and stable scaffold, which is often desirable in drug design for improving bioavailability and selectivity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, as fluorine substitution can significantly alter the physicochemical properties of a molecule, such as lipophilicity and metabolic stability.

Moreover, the stereochemistry of this compound—specifically the (1R,5S,7s) configuration—is crucial for its biological activity.

Research has shown that the presence of the azabicyclo structure can mimic certain natural product motifs, making it a valuable tool in the design of bioactive molecules.

Furthermore, the ethyl ester group at position 7 introduces additional functional diversity to the molecule.

In terms of synthesis, this compound can be prepared through a variety of methods including ring-closing metathesis or traditional cyclization techniques.

Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex bicyclic systems with high enantioselectivity.

The compound's potential applications extend beyond pharmaceuticals; it may also find use in agrochemicals or advanced materials research.

Additionally, computational studies have been conducted to predict its binding affinity to various biological targets.

Such computational approaches are increasingly being utilized to guide experimental efforts in drug discovery.

In conclusion, ethyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate represents an intriguing molecule with diverse applications and promising potential in modern chemical research.